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Compound of Interest

Compound Name: H-Phe(3,5-DiF)-OH

Cat. No.: B1582020

Essential Safety and Handling Guide for H-
Phe(3,5-DiF)-OH

This guide provides crucial safety and logistical information for the proper handling and
disposal of H-Phe(3,5-DiF)-OH, a fluorinated amino acid derivative. The following procedures
are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting.

Chemical Identifier:

Product Name: H-Phe(3,5-DiF)-OH

Synonyms: 3,5-Difluoro-L-phenylalanine[1]

CAS Number: 31105-91-6[1][2]

Molecular Formula: CoHoF2NO2[2]

Molecular Weight: 201.17 g/mol [2]

Immediate Safety and Hazard Overview

While specific hazard information for H-Phe(3,5-DiF)-OH is not readily available, the Safety
Data Sheet (SDS) for the closely related compound, Fmoc-Phe(3,5-diF)-OH, indicates no
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known OSHA hazards. However, it may be harmful if inhaled and can cause respiratory tract
irritation.[3] Therefore, caution is advised. Potential health effects include weakness and
convulsions upon exposure.[3]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products
can include oxides of carbon (CO, COz2), nitrogen oxides (NO, NOz), and hydrogen fluoride gas
(HF).[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling H-Phe(3,5-DiF)-OH.
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] Recommended ) Key
Area of Protection MateriallType ) )
PPE Considerations

Inspect gloves for

) ) tears or holes before
_ Chemical-resistant o
Hand Protection | Nitrile or Neoprene use. Change gloves
gloves . . .
immediately if

contaminated.

] Use of a face shield is
Safety glasses with
recommended when

Eye/Face Protection side shields or Polycarbonate ) )
there is a risk of
Goggles )
splashing.
Ensure the lab coat is
) fully buttoned.
Skin and Body Standard cotton or ) ]
) Laboratory coat Consider a chemically
Protection flame-retardant

resistant apron for

larger quantities.

If user operations
generate dust, use
ventilation to keep
exposure to airborne
contaminants below
) ) ] ] the exposure limit.
Respiratory Protection  Not typically required N/A ) )
Respiratory protection
is not required under
normal handling
conditions with

adequate ventilation.

[3]

Operational Plan: Handling and Storage

Handling:

¢ Avoid contact with skin and eyes.[3]
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» Avoid the formation of dust and aerosols.[3]
e Provide appropriate exhaust ventilation in areas where dust is formed.[3]
e Wash hands thoroughly after handling and before eating, smoking, or using the lavatory.[3]

Storage:

Keep the container tightly closed.[3]

Store in a dry and well-ventilated place.[3]

Recommended storage temperature is 4°C.[2]

Materials to avoid: Strong oxidizing agents and strong acids.[3]

Disposal Plan

Contaminated packaging and unused material must be disposed of in accordance with federal,
state, and local environmental control regulations.[3]

Disposal Protocol:

e Unused Material: Dispose of as hazardous waste. Contact a licensed professional waste
disposal service to dispose of this material.

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be
placed in a designated hazardous waste container and disposed of according to institutional
guidelines.

o Empty Containers: Do not reuse empty containers. Dispose of them as hazardous waste.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling H-Phe(3,5-DiF)-OH in
a laboratory setting.
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Caption: Workflow for Safe Handling of H-Phe(3,5-DiF)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1582020?utm_src=pdf-custom-synthesis
https://www.peptide.com/product/h-phe35-dif-oh-31105-91-6/
https://www.chemscene.com/product/31105-91-6.html
https://www.peptide.com/custdocs/MSDS%20UFF144%20Fmoc-Phe(3,5-diF)-OH.pdf
https://www.benchchem.com/product/b1582020#personal-protective-equipment-for-handling-h-phe-3-5-dif-oh
https://www.benchchem.com/product/b1582020#personal-protective-equipment-for-handling-h-phe-3-5-dif-oh
https://www.benchchem.com/product/b1582020#personal-protective-equipment-for-handling-h-phe-3-5-dif-oh
https://www.benchchem.com/product/b1582020#personal-protective-equipment-for-handling-h-phe-3-5-dif-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582020?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

